Cas no 251912-74-0 (5-Isoxazolecarboxylicacid, 3-(2-fluoroethoxy)-)

• Product Name: 5-Isoxazolecarboxylicacid, 3-(2-fluoroethoxy)-
• CAS No: 251912-74-0
• MF: C₆H₆FNO₄
• MW: 175.114545345306
• CID: 246442
• PubChem ID: 45091216
• Update Time: 2025-04-19

5-Isoxazolecarboxylicacid, 3-(2-fluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylicacid, 3-(2-fluoroethoxy)-
• 5-Isoxazolecarboxylicacid,3-(2-fluoroethoxy)-(9CI)
• 3-(2-fluoroethoxy)-1,2-oxazole-5-carboxylic acid
• 251912-74-0
• DTXSID30666774
• 3-(2-Fluoroethoxy)isoxazole-5-carboxylic acid

• Inchi： 1S/C6H6FNO4/c7-1-2-11-5-3-4(6(9)10)12-8-5/h3H,1-2H2,(H,9,10)
• InChI Key： VFHYHBZLYHQLQI-UHFFFAOYSA-N
• SMILES： FCCOC1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 175.02808
• Monoisotopic Mass: 175.02808583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56